Cas no 84509-63-7 (1,1',6,6'-Tetrahydro-6,6'-biazulene)

• Product Name: 1,1',6,6'-Tetrahydro-6,6'-biazulene
• CAS No: 84509-63-7
• MF: C₂₀H₁₈
• MW: 258.356925487518
• CID: 2805308
• PubChem ID: 71407047
• Update Time: 2025-04-21

1,1',6,6'-Tetrahydro-6,6'-biazulene Chemical and Physical Properties

Names and Identifiers

• DTXCID50778383
• 84509-63-7
• DTXSID30827641
• 1,1',6,6'-Tetrahydro-6,6'-biazulene

• Inchi： 1S/C20H18/c1-3-15-7-11-19(12-8-16(15)4-1)20-13-9-17-5-2-6-18(17)10-14-20/h1-3,5,7-14,19-20H,4,6H2
• InChI Key： JEMHGBAXQFZLNP-UHFFFAOYSA-N
• SMILES： C1(C=CC2C=CCC=2C=C1)C1C=CC2C=CCC=2C=C1

Computed Properties

• Exact Mass: 258.140850574Da
• Monoisotopic Mass: 258.140850574Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 0Ų